Cas no 2172589-06-7 (2-(Ethoxymethyl)quinazolin-4-amine)

• Product Name: 2-(Ethoxymethyl)quinazolin-4-amine
• CAS No: 2172589-06-7
• MF: C₁₁H₁₃N₃O
• MW: 203.240422010422
• CID: 5567843
• PubChem ID: 165594959
• Update Time: 2025-06-08

2-(Ethoxymethyl)quinazolin-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-(ethoxymethyl)quinazolin-4-amine
• 2172589-06-7
• EN300-1645587
• 2-(Ethoxymethyl)quinazolin-4-amine

• Inchi： 1S/C11H13N3O/c1-2-15-7-10-13-9-6-4-3-5-8(9)11(12)14-10/h3-6H,2,7H2,1H3,(H2,12,13,14)
• InChI Key： QVCXAGURXYBKIJ-UHFFFAOYSA-N
• SMILES： O(CC)CC1=NC(=C2C=CC=CC2=N1)N

Computed Properties

• Exact Mass: 203.105862047g/mol
• Monoisotopic Mass: 203.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 61Ų

Additional information on 2-(Ethoxymethyl)quinazolin-4-amine

Introduction to 2-(Ethoxymethyl)quinazolin-4-amine (CAS No. 2172589-06-7)

2-(Ethoxymethyl)quinazolin-4-amine, with the CAS number 2172589-06-7, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the quinazoline class, which is known for its diverse biological activities, including antitumor, anti-inflammatory, and antiviral properties. The unique structural features of 2-(Ethoxymethyl)quinazolin-4-amine make it a promising candidate for further research and development in drug discovery.

The chemical structure of 2-(Ethoxymethyl)quinazolin-4-amine consists of a quinazoline core with an ethoxymethyl substituent at the 2-position and an amino group at the 4-position. This specific arrangement of functional groups imparts distinct pharmacological properties to the molecule. The ethoxymethyl group enhances the lipophilicity and solubility of the compound, which can improve its bioavailability and cellular uptake. The amino group at the 4-position is crucial for interacting with target proteins, making it a key site for modulating biological activity.

Recent studies have highlighted the potential of 2-(Ethoxymethyl)quinazolin-4-amine as an antitumor agent. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits significant cytotoxic activity against various cancer cell lines, including breast cancer, lung cancer, and colorectal cancer. The mechanism of action involves the inhibition of key signaling pathways that are dysregulated in cancer cells, such as the PI3K/AKT/mTOR pathway and the MAPK/ERK pathway. These findings suggest that 2-(Ethoxymethyl)quinazolin-4-amine could be a valuable lead compound for developing new anticancer drugs.

In addition to its antitumor properties, 2-(Ethoxymethyl)quinazolin-4-amine has also shown promise in treating inflammatory diseases. A study published in the European Journal of Pharmacology demonstrated that this compound possesses potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The anti-inflammatory activity is attributed to its ability to modulate nuclear factor-kappa B (NF-κB) signaling, a central regulator of inflammation. These findings open up new avenues for exploring 2-(Ethoxymethyl)quinazolin-4-amine as a potential therapeutic agent for conditions like rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 2-(Ethoxymethyl)quinazolin-4-amine has been extensively studied to assess its suitability for clinical applications. Preclinical data indicate that this compound exhibits favorable pharmacokinetic properties, including good oral bioavailability, moderate plasma protein binding, and a reasonable half-life. These characteristics suggest that 2-(Ethoxymethyl)quinazolin-4-amine could be administered orally or intravenously, depending on the specific therapeutic indication.

Toxicity studies have also been conducted to evaluate the safety profile of 2-(Ethoxymethyl)quinazolin-4-amine. Results from in vitro and in vivo assays indicate that this compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects on major organs such as the liver and kidneys. These findings are crucial for advancing this compound into clinical trials.

The development pipeline for 2-(Ethoxymethyl)quinazolin-4-amine is currently progressing through various stages of preclinical testing. Ongoing research aims to optimize its chemical structure to enhance potency, selectivity, and safety while minimizing potential side effects. Collaborative efforts between academic institutions and pharmaceutical companies are underway to expedite the translation of this promising compound from bench to bedside.

In conclusion, 2-(Ethoxymethyl)quinazolin-4-amine (CAS No. 2172589-06-7) represents a compelling candidate in the field of medicinal chemistry with broad-spectrum biological activities. Its potential as an antitumor and anti-inflammatory agent underscores its significance in drug discovery and development. Continued research will further elucidate its mechanisms of action and therapeutic potential, paving the way for novel treatments for various diseases.